2-[4-(3,5-dimethylbenzyl)-1-(2,2-dimethylpropyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(3,5-dimethylphenyl)methyl]-1-(2,2-dimethylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H34N2O/c1-16-10-17(2)12-18(11-16)13-21-7-8-22(15-20(3,4)5)19(14-21)6-9-23/h10-12,19,23H,6-9,13-15H2,1-5H3
• InChI Key: MPPKHPANNQCGJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CN2CCN(C(C2)CCO)CC(C)(C)C)C
• Molecular Formula: C20H34N2O
• Molecular Weight: 318.5 g/mol

Description

2-[4-(3,5-dimethylbenzyl)-1-(2,2-dimethylpropyl)-2-piperazinyl]ethanol, also known as DM-235, is a compound that belongs to the class of piperazine derivatives. It has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.

Mechanism of Action

The exact mechanism of action of 2-[4-(3,5-dimethylbenzyl)-1-(2,2-dimethylpropyl)-2-piperazinyl]ethanol is not fully understood. It is believed to act as a partial agonist at the D2 and 5-HT1A receptors, which are involved in the regulation of dopamine and serotonin neurotransmission. This compound may also modulate the activity of the NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have neuroprotective effects in animal models of neurological disorders. It has been shown to reduce oxidative stress and inflammation, and to increase the expression of neurotrophic factors such as BDNF. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

2-[4-(3,5-dimethylbenzyl)-1-(2,2-dimethylpropyl)-2-piperazinyl]ethanol has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It has also been shown to have low toxicity and to be well-tolerated in animal models. However, this compound has some limitations for lab experiments. It has a relatively short half-life, which may make it difficult to maintain therapeutic levels in vivo. It also has poor solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[4-(3,5-dimethylbenzyl)-1-(2,2-dimethylpropyl)-2-piperazinyl]ethanol. One direction is to further investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another direction is to explore its potential use in the treatment of pain and addiction. Additionally, future research could focus on improving the pharmacokinetic properties of this compound, such as its half-life and solubility, to enhance its therapeutic potential.

Synthesis Methods

2-[4-(3,5-dimethylbenzyl)-1-(2,2-dimethylpropyl)-2-piperazinyl]ethanol can be synthesized through a multistep process that involves the reaction of 3,5-dimethylbenzyl chloride with 2,2-dimethylpropylamine to form 1-(3,5-dimethylbenzyl)-4-(2,2-dimethylpropyl)piperazine. This intermediate is then reacted with ethylene oxide to form this compound.

Scientific Research Applications

2-[4-(3,5-dimethylbenzyl)-1-(2,2-dimethylpropyl)-2-piperazinyl]ethanol has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. It has been shown to have neuroprotective effects and to improve cognitive function in animal models of these diseases. This compound has also been studied for its potential use in the treatment of pain and addiction.